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Compound of Interest

Compound Name: Boc-6-aminohexanoic acid

Cat. No.: B558030

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides detailed procedures for the safe disposal of Boc-6-
aminohexanoic acid, a common reagent in peptide synthesis and other organic chemistry
applications. While Boc-6-aminohexanoic acid is not classified as a hazardous substance
under the Globally Harmonized System (GHS), it is recommended to handle all chemicals with
caution.[1] Some safety data sheets indicate that it may cause skin, eye, and respiratory
irritation.[2][3] Therefore, adherence to proper personal protective equipment (PPE) protocols is
essential.

Pre-Disposal and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate personal
protective equipment (PPE), including:

e Gloves: Chemical-resistant gloves.
o Eye Protection: Safety glasses or goggles.
e Lab Coat: To protect from spills.

o Respiratory Protection: A dust mask (type N95 or equivalent) is recommended, especially
when handling the solid form to avoid inhalation.
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In the event of accidental release, use dry clean-up procedures to avoid generating dust.[1]
The spilled material should be swept up and placed in a suitable, labeled container for waste
disposal.[2]

Step-by-Step Disposal Procedure

The disposal of Boc-6-aminohexanoic acid should always be in accordance with local, state,
and federal regulations. The following is a general procedural guide:

» Waste Identification and Collection:
o Place waste Boc-6-aminohexanoic acid in a clearly labeled, sealed container.

o Do not mix with other chemical waste unless compatibility is confirmed. It should be stored
away from oxidizing agents.[1]

e Consult Local Regulations:

o Before proceeding with disposal, consult your institution's Environmental Health and
Safety (EHS) department or the appropriate local waste disposal authority.[4][5] Waste
codes should be assigned by the user based on the application for which the product was
used.[2]

e Disposal as Chemical Waste:

o Boc-6-aminohexanoic acid should be disposed of as chemical waste. Some regulations
may classify this as hazardous waste.[2]

o Arrange for collection by a licensed chemical waste disposal company. Do not dispose of
down the drain or in regular trash.[4][5]

o Container Disposal:

o Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be
collected and disposed of as chemical waste.

o After proper cleaning, the container can be disposed of or recycled in accordance with
institutional and local guidelines. Contaminated packaging should be handled in the same
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way as the substance itself.[4][5]

Quantitative Data Summary

Property Value Reference
Molecular Weight 231.29 g/mol [6]

Melting Point 35-40 °C

Storage Temperature 2-8°C

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of Boc-6-
aminohexanoic acid.
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Caption: Disposal workflow for Boc-6-aminohexanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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